(3R)-thiomorpholine-3-carboxylic acid methyl ester

• IUPAC Name: methyl (3R)-thiomorpholine-3-carboxylate
• InChI: InChI=1S/C6H11NO2S/c1-9-6(8)5-4-10-3-2-7-5/h5,7H,2-4H2,1H3/t5-/m0/s1
• InChI Key: CYKUMLWZCRVBJA-YFKPBYRVSA-N
• Canonical SMILES: COC(=O)C1CSCCN1
• Isomeric SMILES: COC(=O)[C@@H]1CSCCN1
• Molecular Formula: C6H11NO2S
• Molecular Weight: 161.22 g/mol

Description

(3R)-thiomorpholine-3-carboxylic acid methyl ester is a useful research compound. Its molecular formula is C6H11NO2S and its molecular weight is 161.22 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Synthesis and Separation : The esters of thiomorpholine-3-carboxylic and thiomorpholine-3,5-dicarboxylic acids, including the (3R)-thiomorpholine-3-carboxylic acid methyl ester, are synthesized using specific chemical reactions, and their diastereomers can be separated (Eremeev et al., 1983).

• Enantioselective Synthesis : Research has demonstrated the efficient enantioselective synthesis of 2-substituted thiomorpholin-3-ones, which could involve compounds like (3R)-thiomorpholine-3-carboxylic acid methyl ester (Franceschini et al., 2003).

• Peptidomimetic Chemistry : Enantiopure Fmoc-protected morpholine-3-carboxylic acid, a related compound, has been synthesized and shown to be compatible with solid-phase peptide synthesis, indicating potential applications in peptidomimetic chemistry (Sladojevich et al., 2007).

• Biological Evaluation : Certain bromophenol derivatives with similar structures have shown effectiveness as inhibitors of enzymes relevant to diseases like Alzheimer's and Parkinson's, suggesting potential therapeutic applications (Boztaş et al., 2019).

• Photosensitizer for Cancer Therapy : Near-infrared photosensitizers derived from compounds structurally related to (3R)-thiomorpholine-3-carboxylic acid methyl ester have shown promise in fluorescence imaging and photodynamic therapy for cancer (Patel et al., 2016).

• Synthesis of Thiomorpholines : Research on 1,2-cyclic sulfamidates has led to methods for creating thiomorpholin-3-ones, which are closely related to (3R)-thiomorpholine-3-carboxylic acid methyl ester (Williams et al., 2003).

• Antibacterial Activity : Some compounds structurally similar to (3R)-thiomorpholine-3-carboxylic acid methyl ester have shown antibacterial activity, indicating potential applications in the development of new antibiotics (Narsimha et al., 2014).

• Enzymatic Resolution : The enzymatic resolution of N-Boc protected β-aminoacids, including compounds related to (3R)-thiomorpholine-3-carboxylic acid methyl ester, has been demonstrated, which could be important in stereochemically controlled synthesis processes (Pousset et al., 2004).